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CAS No.: 35599-83-8

Cat. No.: B1584801

Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

In the vast landscape of material science, the exploration of novel molecules to enhance

material performance is a perpetual endeavor. This guide delves into the potential of tetradecyl
sulfide, a long-chain alkyl sulfide, in two critical applications: as a high-performance lubricant

additive and as a constituent of self-assembled monolayers (SAMs) for surface engineering.

While specific experimental data for tetradecyl sulfide remains limited in publicly accessible

literature, this document provides a comprehensive benchmark based on the well-established

performance of analogous long-chain alkyl sulfides. We will explore its projected capabilities,

compare it with current alternatives, and provide detailed experimental protocols for its

evaluation, thereby offering a foundational framework for future research and development.

Tetradecyl Sulfide: A Profile
Tetradecyl sulfide, also known as di-n-tetradecyl sulfide, is a symmetrical dialkyl sulfide with

the chemical formula (C₁₄H₂₉)₂S. Its structure, characterized by two long fourteen-carbon alkyl

chains attached to a central sulfur atom, imparts specific physicochemical properties that are

highly relevant in material science.
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Key Molecular Characteristics:

High Molecular Weight and Long Alkyl Chains: These features contribute to a high boiling

point, low volatility, and significant van der Waals interactions, which are crucial for forming

stable, ordered structures on surfaces.

Sulfur Atom: The sulfur atom is the key functional group, enabling strong interaction with

metal surfaces to form protective films.

Hydrophobicity: The long alkyl chains render the molecule highly hydrophobic, a property

that is advantageous in applications requiring moisture repellency and corrosion resistance.

Synthesis of Tetradecyl Sulfide
The synthesis of tetradecyl sulfide, like other dialkyl sulfides, can be achieved through several

established synthetic routes. A common and straightforward method is the reaction of sodium

sulfide with 1-bromotetradecane.

Sodium Sulfide (Na₂S)

Nucleophilic Substitution2x 1-Bromotetradecane (C₁₄H₂₉Br)

Solvent (e.g., Ethanol) Heat

Tetradecyl Sulfide ((C₁₄H₂₉)₂S)

2x Sodium Bromide (NaBr)

Boundary Lubrication Condition

Tribochemical Reaction

Tetradecyl Sulfide in Lubricant

High Temperature & Pressure

Metal Surface (Fe)

C-S Bond Cleavage Sulfur reacts with Iron Iron Sulfide (FeS) Film Formation ProtectionReduced Friction & Wear
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Caption: Proposed Mechanism of Action for Tetradecyl Sulfide as an EP/AW Additive.

Comparative Performance
While direct data for tetradecyl sulfide is unavailable, we can compare its expected

performance with other common sulfur-based lubricant additives.
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Experimental Protocol: Evaluation of Lubricant Additive
Performance
To validate the performance of tetradecyl sulfide as a lubricant additive, a standardized

tribological test is required. The Four-Ball Wear Test (ASTM D4172) and the FZG Gear Scuffing

Test (ASTM D5182) are industry-standard methods. [4] Four-Ball Wear Test (ASTM D4172) -

Simplified Protocol:

Preparation: Prepare a lubricant blend by dissolving a specified concentration (e.g., 1% w/w)

of tetradecyl sulfide in a base oil.

Apparatus Setup: Secure three steel balls in a cup and place a fourth ball in a chuck that will

rotate against the three stationary balls.

Test Execution: Fill the cup with the test lubricant, ensuring the stationary balls are fully

submerged. Apply a specified load (e.g., 40 kgf) and rotate the top ball at a constant speed

(e.g., 1200 rpm) for a set duration (e.g., 60 minutes) at a controlled temperature (e.g., 75°C).

Analysis: After the test, measure the wear scar diameter on the three stationary balls using a

microscope. A smaller wear scar indicates better anti-wear performance.

Comparison: Repeat the test with the base oil alone and with lubricants containing

alternative additives for a comparative analysis.

Performance Benchmark: Tetradecyl Sulfide in Self-
Assembled Monolayers (SAMs)
Self-assembled monolayers are highly ordered molecular layers that spontaneously form on a

substrate. They are a powerful tool for tailoring the surface properties of materials, with

applications in corrosion protection, lubrication, and nanoelectronics. [2]Dialkyl sulfides are

known to form SAMs on metal surfaces, although they are generally considered less robust

than those formed by alkanethiols. [5]

Formation and Structure of Tetradecyl Sulfide SAMs
Tetradecyl sulfide molecules are expected to adsorb onto a metal surface, such as copper or

gold, through the interaction of the sulfur atom with the metal atoms. The long alkyl chains
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would then align and pack due to van der Waals forces, forming an ordered monolayer.

SAM Formation Process

Monolayer Structure

Tetradecyl Sulfide in Solution

Adsorption of Sulfur on Metal

Metal Substrate (e.g., Copper)

Alkyl Chain Alignment (van der Waals forces)

Ordered Monolayer

Protection

Corrosion Protection, Hydrophobicity

Click to download full resolution via product page

Caption: Formation of a Tetradecyl Sulfide Self-Assembled Monolayer.

Comparative Performance
The performance of a tetradecyl sulfide SAM can be benchmarked against other common

molecules used for SAM formation.
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Experimental Protocol: Evaluation of SAM-based
Corrosion Protection
The corrosion protection efficiency of a tetradecyl sulfide SAM can be evaluated using

electrochemical methods.
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Potentiodynamic Polarization - Simplified Protocol:

SAM Preparation: Immerse a clean copper coupon in a dilute solution of tetradecyl sulfide
in a suitable solvent (e.g., ethanol) for a specified time (e.g., 24 hours) to allow for SAM

formation. Rinse the coupon with fresh solvent and dry it.

Electrochemical Cell Setup: Use a three-electrode cell with the SAM-coated copper coupon

as the working electrode, a platinum wire as the counter electrode, and a saturated calomel

electrode (SCE) as the reference electrode. The electrolyte would be a corrosive medium,

such as a 3.5% NaCl solution.

Measurement: Scan the potential of the working electrode from a cathodic to an anodic

potential relative to the open-circuit potential and record the resulting current density.

Analysis: Plot the data as a Tafel plot (log(current density) vs. potential). From the plot,

determine the corrosion potential (Ecorr) and corrosion current density (icorr). A lower icorr

value indicates better corrosion protection.

Calculation of Inhibition Efficiency (IE%): IE% = [(i₀ - i) / i₀] x 100 where i₀ is the corrosion

current density of the bare copper coupon and i is the corrosion current density of the SAM-

coated coupon.

Comparison: Perform the same measurement on a bare copper coupon and on coupons

coated with SAMs of alternative molecules for a comparative analysis.

Conclusion and Future Outlook
While direct experimental evidence for the performance of tetradecyl sulfide in material

science applications is not yet widely reported, its molecular structure strongly suggests

significant potential as both a lubricant additive and a component for self-assembled

monolayers. Its long alkyl chains and sulfur functionality are key attributes for effective

performance in these domains.

This guide provides a theoretical benchmark and a practical framework for the systematic

evaluation of tetradecyl sulfide. The detailed experimental protocols outlined herein offer a

clear path for researchers to generate the empirical data needed to validate its performance

against established alternatives. Further research into this and other long-chain alkyl sulfides
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could unveil a new class of high-performance, tailored molecules for advanced material science

applications. The exploration of their synthesis, characterization, and application is a promising

avenue for innovation.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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